Cas no 119692-59-0 (2-Propenoic acid,4-(2-oxiranylmethoxy)butyl ester)

• Product Name: 2-Propenoic acid,4-(2-oxiranylmethoxy)butyl ester
• CAS No: 119692-59-0
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD30474906
• CID: 230189
• PubChem ID: 9815589
• Update Time: 2025-10-28

2-Propenoic acid,4-(2-oxiranylmethoxy)butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,4-(2-oxiranylmethoxy)butyl ester
• 4-(oxiran-2-ylmethoxy)butyl prop-2-enoate
• 4-(2,3-EPOXYPROPOXY)BUTYLACRYLATE
• 4-Hydroxybutyl acrylate glycidyl ether
• 2-Propenoic acid, 4-(2-oxiranylmethoxy)butyl ester
• 119692-59-0
• USWANRSZMQLWTG-UHFFFAOYSA-N
• 4-(Oxiran-2-ylmethoxy)butyl acrylate
• SCHEMBL268151
• D85270
• MFCD30474906
• CS-0069855
• 2-Propenoic acid, 4-(oxiranylmethoxy)butyl ester
• SY271730
• WS-00791
• 4-hydroxybutyl acrylate glycidylether
• 4-[(oxiran-2-yl)methoxy]butyl prop-2-enoate
• DTXSID50888895
• 4-((Oxiran-2-yl)methoxy)butyl acrylate
• DB-204854
• 4-(Oxiran-2-ylmethoxy)butyl acrylate (stab. with MEHQ)

• MDL： MFCD30474906
• Inchi： 1S/C10H16O4/c1-2-10(11)13-6-4-3-5-12-7-9-8-14-9/h2,9H,1,3-8H2
• InChI Key： USWANRSZMQLWTG-UHFFFAOYSA-N
• SMILES： O1CC1COCCCCOC(C=C)=O

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.06

Additional information on 2-Propenoic acid,4-(2-oxiranylmethoxy)butyl ester

2-Propenoic Acid,4-(2-Oxiranylmethoxy)Butyl Ester: A Comprehensive Overview

The compound with CAS No. 119692-59-0, commonly referred to as 2-propenoic acid,4-(2-oxiranylmethoxy)butyl ester, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique chemical structure, which combines the properties of an acrylic acid derivative and an epoxide group. The epoxide group in its structure contributes to its reactivity and functionality, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 2-propenoic acid,4-(2-oxiranylmethoxy)butyl ester in the development of bio-based polymers. Researchers have explored its ability to undergo controlled polymerization reactions, leading to the formation of high-performance polymers with tailored mechanical and thermal properties. These polymers have shown promise in applications such as biodegradable packaging materials and sustainable coatings, aligning with the growing demand for eco-friendly alternatives in the market.

In addition to its role in polymer synthesis, this compound has also been investigated for its potential in drug delivery systems. The epoxide group in its structure allows for selective reactions with biological molecules, making it a candidate for designing targeted drug delivery vehicles. Recent research has demonstrated its ability to form stable conjugates with therapeutic agents, enhancing drug stability and bioavailability.

The synthesis of 2-propenoic acid,4-(2-oxiranylmethoxy)butyl ester typically involves a multi-step process that includes epoxidation of allylic alcohols followed by esterification with acrylic acid derivatives. Advanced catalytic systems and reaction conditions have been developed to optimize the yield and purity of the compound. These advancements have significantly improved the scalability of the synthesis process, making it feasible for industrial production.

From an environmental perspective, the compound's biodegradability has been a focal point of recent studies. Investigations into its degradation pathways under various environmental conditions have provided insights into its ecological footprint. Results indicate that under specific microbial and enzymatic conditions, the compound can undergo efficient biodegradation, reducing its persistence in the environment.

In conclusion, 2-propenoic acid,4-(2-oxiranylmethoxy)butyl ester (CAS No. 119692-59-0) is a multifaceted compound with diverse applications across industries. Its unique chemical properties and reactivity make it a valuable building block for advanced materials and pharmaceuticals. As research continues to uncover new potential uses and improve synthesis methods, this compound is poised to play an increasingly important role in sustainable chemistry and material science.